(2R)-2-[(3-nitrophenoxy)methyl]-oxirane

• Molecular Formula: C9H9NO4
• Molecular Weight: 195.17 g/mol
• IUPAC Name: (2R)-2-[(3-nitrophenoxy)methyl]oxirane
• InChI: InChI=1S/C9H9NO4/c11-10(12)7-2-1-3-8(4-7)13-5-9-6-14-9/h1-4,9H,5-6H2/t9-/m0/s1
• InChI Key: CNJLXLVVZBTEOC-VIFPVBQESA-N
• Isomeric SMILES: C1[C@@H](O1)COC2=CC=CC(=C2)[N+](=O)[O-]
• Canonical SMILES: C1C(O1)COC2=CC=CC(=C2)[N+](=O)[O-]

Description

(2R)-2-[(3-Nitrophenoxy)methyl]-oxirane is an epoxide derivative characterized by a chiral center at the C2 position (R-configuration) and a 3-nitrophenoxy methyl substituent. Its molecular formula is C₉H₉NO₄, with an average mass of 195.17 g/mol. The nitro group at the meta position on the phenyl ring imparts strong electron-withdrawing effects, influencing reactivity and stability. This compound is synthesized via methods such as Darzens condensation or acid-catalyzed rearrangements, as seen in related oxiranes .

Comparison with Similar Compounds

Substituent Position and Electronic Effects

• 2-[(4-Nitrophenoxy)methyl]oxirane (Para-nitro isomer): The para-nitro isomer (C₉H₉NO₄) shares the same molecular formula but exhibits distinct electronic properties. This compound is used in epoxy resins and crosslinking agents .
• (2R)-2-[(4-Methylphenoxy)methyl]oxirane: Substituting nitro with a methyl group (C₁₀H₁₂O₂) introduces electron-donating effects, reducing ring strain and slowing epoxide ring-opening reactions. The R-configuration is retained, but the absence of nitro limits applications in high-reactivity contexts .

Halogenated Derivatives

• (2R)-2-[(5-Bromo-2,3-difluorophenoxy)methyl]oxirane: This derivative (C₉H₆BrF₂O₂) replaces nitro with bromo and fluoro substituents. Halogens introduce steric bulk and moderate electron withdrawal, making the epoxide less reactive than nitro-substituted analogs. It is studied for antimicrobial activity .

• (R)-2-(3-(Trifluoromethyl)phenyl)oxirane :
  The trifluoromethyl group (C₉H₇F₃O) provides strong electron withdrawal but lacks the resonance effects of nitro. This results in intermediate reactivity, useful in agrochemical synthesis .

Electron-Donating Substituents

• 2-[(3-Methylphenoxy)methyl]oxirane: The methyl group (C₁₀H₁₂O₂) enhances electron density at the phenyl ring, reducing epoxide reactivity. Applications focus on industrial polymers where slower curing is advantageous .
• (2R)-2-[(2-Methoxyphenoxy)methyl]oxirane: Methoxy substituents (C₁₀H₁₂O₃) further increase electron donation, stabilizing the epoxide. This derivative is used in controlled-release formulations .

Key Stereochemical Data :

Compound	Configuration	Stereoselectivity	Reference
(2R)-2-[(3-Nitrophenoxy)methyl]-oxirane	R	High (trans)
(2R)-2-[(4-Methylphenoxy)methyl]oxirane	R	Moderate
2-[(4-Nitrophenoxy)methyl]oxirane	Racemic	Low

Physicochemical and Functional Properties

Reactivity in Ring-Opening Reactions

• Nitro-Substituted Oxiranes :
  The 3-nitro group increases electrophilicity, accelerating nucleophilic attack (e.g., by amines or thiols). This property is exploited in epoxy curing and drug conjugates .
• Methyl/Methoxy-Substituted Oxiranes :
  Electron-donating groups slow ring-opening, making these derivatives suitable for slow-setting adhesives .

Spectroscopic Characterization

• NMR Shifts: 3-Nitrophenoxy derivative: Aromatic protons near nitro groups show downfield shifts (~8.1–8.3 ppm) in ¹H NMR . 4-Methylphenoxy derivative: Methyl protons resonate at ~2.3 ppm, with aromatic protons upfield (~6.8–7.2 ppm) .